(2E)-2,3-diiodoprop-2-en-1-ol
Overview
Description
(2E)-2,3-diiodoprop-2-en-1-ol, commonly referred to as “2,3-diiodopropanol”, is an organic compound that is used in a variety of scientific research applications. It is a saturated, aliphatic alcohol with two iodine atoms and is a colorless, crystalline solid that has a boiling point of 262°C. It is insoluble in water, but is soluble in many organic solvents such as ethanol and acetone. The compound has been used in a variety of laboratory experiments, including those involving the synthesis of organic compounds and the study of biochemical and physiological processes.
Scientific Research Applications
2,3-diiodopropanol is used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a component of organic solvents, and as a reaction medium for the synthesis of other organic compounds. It is also used as a starting material in the synthesis of various pharmaceuticals and other organic compounds. In addition, it has been used as a catalyst in the synthesis of polymers, as well as in the preparation of organometallic compounds.
Mechanism of Action
The mechanism of action of 2,3-diiodopropanol is not well understood. It is believed to act as a Lewis acid, acting as a catalyst in the formation of covalent bonds between atoms. It is also believed to act as a reducing agent, reducing the oxidation state of molecules. Finally, it is believed to act as a proton donor, donating protons to molecules and thus increasing their acidity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2,3-diiodopropanol are not well understood. However, it is believed to have antioxidant properties, which may be beneficial in certain applications. Additionally, it has been shown to have antifungal and antibacterial properties, which may be useful in the treatment of certain infections.
Advantages and Limitations for Lab Experiments
The advantages of using 2,3-diiodopropanol in laboratory experiments include its low cost, ease of synthesis, and stability. Additionally, it is relatively nontoxic and has a low vapor pressure, making it safe to use in a laboratory setting. However, it is not very soluble in water, and it is not very reactive, making it unsuitable for certain laboratory experiments.
Future Directions
There are a number of potential future directions for the use of 2,3-diiodopropanol in scientific research. These include its use as a catalyst in the synthesis of organic compounds, its use as a reagent in organic synthesis, its use in the synthesis of pharmaceuticals, and its use in the study of biochemical and physiological processes. Additionally, it could be used in the development of new materials, such as polymers and organometallic compounds. Finally, it could be used in the development of new drugs, as its antioxidant and antibacterial properties could be beneficial in the treatment of certain infections.
Synthesis Methods
2,3-diiodopropanol can be synthesized in a two-step process. The first step involves the reaction of propylene with iodine in the presence of a Lewis acid catalyst such as aluminum chloride. This reaction produces 2,3-diiodopropene, which is then reacted with an alcohol in the presence of a base catalyst such as sodium hydroxide. This reaction produces 2,3-diiodopropanol as a product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2E)-2,3-diiodoprop-2-en-1-ol involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "2-bromo-3-chloropropene", "Sodium iodide", "Sodium hydroxide", "Hydrogen peroxide", "Water" ], "Reaction": [ "Step 1: React 2-bromo-3-chloropropene with sodium iodide in acetone to form 2-iodo-3-chloropropene.", "Step 2: React 2-iodo-3-chloropropene with sodium hydroxide in water to form 2-iodo-3-propen-1-ol.", "Step 3: React 2-iodo-3-propen-1-ol with hydrogen peroxide in water to form (2E)-2,3-diiodoprop-2-en-1-ol." ] } | |
CAS RN |
71264-49-8 |
Molecular Formula |
C3H4I2O |
Molecular Weight |
309.9 |
Purity |
95 |
Origin of Product |
United States |
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